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Compound of Interest

Compound Name:
2-(Methylcarbamoyl)isonicotinic

acid

Cat. No.: B1429770 Get Quote

CAS Number: 1279208-48-8

Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 2-(Methylcarbamoyl)isonicotinic acid is limited.

This guide provides a summary of available data and presents a theoretical framework for its

synthesis and potential biological activity based on related compounds.

Introduction
2-(Methylcarbamoyl)isonicotinic acid is a derivative of isonicotinic acid, a pyridine carboxylic

acid.[1] While specific research on this compound is not widely published, its structural

similarity to known pharmacologically active molecules, particularly in the field of

antimycobacterial research, suggests its potential as a compound of interest for further

investigation. This document aims to consolidate the known properties of 2-
(Methylcarbamoyl)isonicotinic acid and to provide a theoretical basis for its synthesis and

potential mechanism of action.

Chemical and Physical Properties
The fundamental properties of 2-(Methylcarbamoyl)isonicotinic acid have been compiled

from various chemical databases. A summary of these properties is presented below.
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Property Value Source(s)

CAS Number 1279208-48-8 [2][3][4]

IUPAC Name
2-(methylcarbamoyl)pyridine-4-

carboxylic acid
[2]

Synonyms

2-

(methylcarbamoyl)isonicotinic

acid

[2]

Molecular Formula C8H8N2O3 [2]

Molecular Weight 180.16 g/mol [2][3]

Purity Typically available at ≥95% [3][5]

Theoretical Synthesis Protocol
A detailed experimental protocol for the synthesis of 2-(Methylcarbamoyl)isonicotinic acid is

not readily available in the published literature. However, a plausible synthetic route can be

proposed based on established organic chemistry principles for the derivatization of isonicotinic

acid. A potential two-step process could involve the selective amidation of a diester precursor.

Proposed Experimental Workflow:

Esterification: Protection of the carboxylic acid groups of a suitable starting material, such as

pyridine-2,4-dicarboxylic acid, to form a diester. This would prevent unwanted side reactions

in the subsequent amidation step.

Selective Amidation: Reaction of the diester with methylamine. The ester at the 2-position is

generally more reactive towards nucleophilic attack than the ester at the 4-position, which

could allow for selective amidation.

Hydrolysis: Saponification of the remaining ester group to yield the final product, 2-
(Methylcarbamoyl)isonicotinic acid.

Below is a Graphviz diagram illustrating this theoretical workflow.
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Caption: Theoretical synthesis workflow for 2-(Methylcarbamoyl)isonicotinic acid.

Potential Biological Activity and Signaling Pathway
The isonicotinic acid scaffold is a core component of Isoniazid, a first-line medication for the

treatment of tuberculosis.[6][7] Isoniazid is a prodrug that, once activated by the mycobacterial

enzyme catalase-peroxidase (KatG), inhibits the synthesis of mycolic acids, which are essential

components of the mycobacterial cell wall.[7][8][9][10]
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Given the structural relationship, it is plausible that 2-(Methylcarbamoyl)isonicotinic acid or

its derivatives could exhibit antimycobacterial activity. The mechanism of action might be

similar to that of Isoniazid, involving the inhibition of the enoyl-acyl carrier protein reductase

(InhA), a key enzyme in the mycolic acid biosynthesis pathway.[9][10][11]

The diagram below illustrates the established signaling pathway for Isoniazid's mechanism of

action. While the involvement of 2-(Methylcarbamoyl)isonicotinic acid is hypothetical, this

pathway provides a logical starting point for investigating its potential biological function.
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Caption: Isoniazid's mechanism of action via inhibition of mycolic acid synthesis.
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Future Directions
The information presented in this guide highlights 2-(Methylcarbamoyl)isonicotinic acid as a

compound for which foundational research is still needed. Key areas for future investigation

would include:

Development and optimization of a reliable synthetic protocol.

In vitro screening for biological activity, particularly against Mycobacterium tuberculosis and

other pathogenic bacteria.

Mechanism of action studies to determine if the compound interacts with targets in the

mycolic acid synthesis pathway or other relevant biological pathways.

Structure-activity relationship (SAR) studies of related derivatives to explore and optimize

any identified biological activity.

In conclusion, while detailed experimental data for 2-(Methylcarbamoyl)isonicotinic acid is

scarce, its chemical structure suggests that it is a worthwhile candidate for further research and

development, particularly within the domain of infectious diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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